methyl (1R,4aS)-7-isopropyl-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
Catalog No.
S15379442
CAS No.
M.F
C21H30O2
M. Wt
314.5 g/mol
Availability
In Stock
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Product Name
methyl (1R,4aS)-7-isopropyl-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
IUPAC Name
methyl (1R,4aS)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylate
Molecular Formula
C21H30O2
Molecular Weight
314.5 g/mol
InChI
InChI=1S/C21H30O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h7,9,13-14,18H,6,8,10-12H2,1-5H3/t18?,20-,21-/m1/s1
InChI Key
PGZCJOPTDHWYES-VTVVEXCCSA-N
Canonical SMILES
CC(C)C1=CC2=C(C=C1)C3(CCCC(C3CC2)(C)C(=O)OC)C
Isomeric SMILES
CC(C)C1=CC2=C(C=C1)[C@]3(CCC[C@@](C3CC2)(C)C(=O)OC)C
XLogP3
5.9
Hydrogen Bond Acceptor Count
2
Exact Mass
314.224580195 g/mol
Monoisotopic Mass
314.224580195 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-11-2024
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